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Compound of Interest

Compound Name: 1-Bromononane-d4-1

Cat. No.: B3423096

Essential Safety and Handling Guide for 1-
Bromononane-d4-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromononane-d4-1. Given that detailed toxicological data for 1-Bromononane-d4-1 is
limited, it should be handled with the same precautions as its non-deuterated counterpart, 1-
Bromonane.[1] 1-Bromononane is a combustible liquid and is very toxic to aquatic life with
long-lasting effects.[1][2][3] Adherence to these protocols is crucial for personnel safety and
environmental protection.

Hazard Identification and Classification

1-Bromononane is classified with the following hazards:

o Flammable liquids: Category 4[3]

» Hazardous to the aquatic environment, acute hazard: Category 1[2]
Signal Word: Warning[3]

Hazard Statements:

e H227: Combustible liquid.[1]
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e H400: Very toxic to aquatic life.[2]

e H410: Very toxic to aquatic life with long lasting effects.[1]
Precautionary Statements:

» P273: Avoid release to the environment.[2][4]

e P391: Collect spillage.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Quantitative Safety Data

A summary of the key physical and chemical properties of 1-Bromononane, which should be
considered representative for 1-Bromononane-d4-1, is provided below.

Property Value Source(s)
Molecular Formula CoHisD4Br [1]
Molecular Weight ~211.18 g/mol [1]
Appearance Clear colorless to golden liquid  [1]

Boiling Point 201 °C (lit.)

Melting Point -29 °C

Flash Point 90 °C /194 °F [11[3]
Density 1.11 g/mL at 25 °C

Vapor Pressure 0.158 mmHg at 25°C

Water Solubility Immiscible

o Strong oxidizing agents and
Incompatibilities [1114]
strong bases

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.chemsrc.com/en/cas/693-58-3_896523.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3423096?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromononane_d4_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.chemsrc.com/en/cas/693-58-3_896523.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural steps for the safe handling of 1-Bromononane-d4-1 in a
laboratory setting.

Preparation and Engineering Controls

o Work Area: Always handle 1-Bromononane-d4-1 within a properly functioning chemical
fume hood to ensure adequate ventilation.[3][5]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[3][5]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
potential ignition sources as it is a combustible liquid.[1][3][5] Use explosion-proof electrical,
ventilating, and lighting equipment.[5]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 1-Bromononane-d4-1:

Eye and Face Protection: Chemical safety goggles are required.[1] For tasks with a higher
risk of splashing, a face shield should also be worn.[6][7]

e Hand Protection: Wear chemical-resistant gloves.[1] Neoprene or nitrile gloves are suitable
choices for protection against halogenated hydrocarbons; however, it is crucial to check the
glove manufacturer's compatibility chart for specific breakthrough times.[3][9]

» Body Protection: A lab coat is mandatory to protect against splashes.[1][9] For larger
quantities or procedures with a higher risk of exposure, consider a chemically impervious suit
or apron.[7][10]

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.[1][4][10]

Experimental Work
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» Handling: Avoid direct contact with skin and eyes, and prevent the inhalation of vapors.

e Hygiene: Practice good industrial hygiene, which includes washing hands thoroughly after
handling the chemical.[5] Do not eat, drink, or smoke in the work area.[5]

Storage

o Container: Keep the container tightly sealed to prevent exposure to air and moisture.
e Location: Store in a cool, dry, and well-ventilated area.[1][3]

e Segregation: Store separately from incompatible materials, such as strong oxidizing agents
and strong bases.[3][4]

Disposal Plan: Step-by-Step Waste Management

The disposal of 1-Bromononane-d4-1 must be managed as hazardous chemical waste in
accordance with all local, state, and federal regulations.[1]

Waste Collection

o Dedicated Container: Collect waste 1-Bromononane-d4-1 and any contaminated materials
(e.g., pipette tips, absorbent paper, gloves) in a designated, chemically compatible, and
properly labeled hazardous waste container.[1]

e Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "1-Bromononane-d4-1".[1]

e Segregation: Do not mix 1-Bromononane-d4-1 waste with other waste streams unless
explicitly permitted by your institution's hazardous waste management plan.[1]

Waste Storage

o Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
heat, sparks, and open flames.[1]

Final Disposal
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» Professional Disposal: The final disposal of 1-Bromononane-d4-1 must be conducted by a
licensed professional waste disposal service.[1]

o Recommended Method: The preferred method of disposal is through combustion in a
chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated Packaging: The original, empty container should be disposed of as unused
product and handled as hazardous waste.[1][10]

Emergency Procedures: Spills and Exposure
Accidental Spillage

o Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure
adequate ventilation.[1][10]

* Remove Ignition Sources: Eliminate all sources of ignition from the area.[1][3][5][10]

o Wear PPE: Don appropriate PPE, including chemical safety goggles, protective gloves, and
a lab coat.[1]

o Containment: Contain the spill using an inert absorbent material such as sand, earth, or a
commercial absorbent.[1][5]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
the designated hazardous waste container.[1]

o Decontamination: Decontaminate the spill area with an appropriate solvent, and collect all
decontamination materials as hazardous waste.[1]

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[3]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Workflow for Safe Handling of 1-Bromononane-d4-1
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Caption: Logical workflow for the safe handling of 1-Bromononane-d4-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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